1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 1-(1-methylcyclopropyl)-2-piperidin-2-ylethanone
• InChI: InChI=1S/C11H19NO/c1-11(5-6-11)10(13)8-9-4-2-3-7-12-9/h9,12H,2-8H2,1H3
• InChI Key: UMBHIWXKQLWQOH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C(=O)CC2CCCCN2

Description

1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one is a cyclopropane-containing ketone with a piperidine substituent.

• Piperidine substituent: The piperidine ring introduces basicity and hydrogen-bonding capacity, akin to piperidin-1-yl ethanones in , which are explored for pharmaceutical applications.

Biological Activity

1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one, also known by its CAS number 1513535-15-3, is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula of 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one is $C_{11}H_{21}NO$ with a molecular weight of 183.29 g/mol. The structure features a piperidine ring, which is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets.

Biological Activity Spectrum

Recent studies utilizing computer-aided drug design techniques have evaluated the biological activity spectrum of this compound and related piperidine derivatives. The findings suggest that these compounds can potentially interact with multiple biological targets, offering a wide range of pharmacological effects.

Targets and Mechanisms

The primary targets identified for 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one include:

• Receptors: Potential interactions with neurotransmitter receptors, which could influence central nervous system activities.
• Enzymes: Inhibition or modulation of specific enzymes involved in metabolic pathways.
• Ion Channels: Interaction with voltage-gated ion channels, affecting neuronal excitability and synaptic transmission.

Pharmacological Effects

The pharmacological effects of 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one are diverse, as indicated by in silico studies. These effects may include:

• Analgesic Properties: Potential use in pain management through modulation of pain pathways.
• Antimicrobial Activity: Promising results in inhibiting bacterial growth, suggesting applications in treating infections.
• Neuroprotective Effects: Possible benefits in neurodegenerative diseases by protecting neuronal cells from damage.

Case Studies and Research Findings

A study published in the Journal of Clinical Medicine of Kazakhstan highlighted the broad biological activity spectra of piperidine derivatives, including those similar to 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one. The study utilized the PASS (Prediction of Activity Spectra for Substances) tool to predict the pharmacological profiles of these compounds. Results indicated potential applications in various fields such as oncology and neurology .

Table: Summary of Biological Activities

Activity Type	Potential Effects	References
Analgesic	Modulation of pain pathways
Antimicrobial	Inhibition of bacterial growth
Neuroprotective	Protection against neurodegeneration
Antidepressant	Interaction with serotonin receptors

Comparison with Similar Compounds

Structural Features

Compound Name	Core Structure	Substituents/Rings	Key Functional Groups	Evidence ID
Target: 1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one	Cyclopropane + ketone	Methylcyclopropyl, piperidine	Ketone, tertiary amine	Inferred
1-(1-Chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one	Cyclopropane + ketone	Chlorocyclopropyl, triazole	Ketone, triazole
1-(4-(tert-butyl)phenyl)-2-(4-fluorophenyl)ethan-1-one	Aromatic + ketone	tert-butylphenyl, fluorophenyl	Ketone, aryl halide
1-(Pyridin-4-yl)-2-(thiophen-2-yl)ethan-1-one	Heterocyclic + ketone	Pyridine, thiophene	Ketone, aromatic heterocycles
1-(4-((Benzyl(ethyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	Piperidine + ketone	Chloro, benzyl-ethylamino	Ketone, tertiary amine, chloro

Key Observations :

• Cyclopropane vs.
• Heterocyclic Influence : Piperidine and triazole substituents (e.g., ) introduce nitrogen-based reactivity, critical for biological interactions or catalytic applications.

Key Observations :

• Salt Purification: The use of HNO3 to form insoluble salts (e.g., ) is a scalable purification strategy for cyclopropane derivatives.
• Catalytic Methods : Ruthenium-catalyzed cross-coupling (e.g., ) and phase-transfer catalysis (e.g., ) are efficient for introducing aromatic/heterocyclic groups.

Physical and Chemical Properties

Compound Name	Melting Point (°C)	Solubility Profile	Stability	Evidence ID
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one	137.3–138.5	Organic solvents	Stable under inert conditions
1-(1-Chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one	N/A	Insoluble in water; soluble in CCl4	Nitrate salt dissociates in hot water
1-(1-Methylcyclopropyl)-2-(piperidin-2-yl)ethan-1-one (inferred)	N/A	Likely polar aprotic solvents	Stable due to steric protection	Inferred

Key Observations :

• Thermal Stability : Steric shielding in methylcyclopropyl analogs may enhance thermal stability compared to chlorocyclopropyl derivatives.